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Compound of Interest

Compound Name: 5-Amino-2-methylphenol

CAS No.: 2835-95-2

Cat. No.: B1213058

Get Quote

Introduction: The Analytical Imperative for 5-Amino-
o-cresol
5-Amino-o-cresol (5-AC), also known as 5-amino-2-methylphenol, is a primary aromatic

amine with significant applications as an intermediate in the synthesis of pharmaceuticals and,

most notably, as a coupling agent in oxidative hair dye formulations.[1][2] Its chemical structure,

featuring both an amino and a hydroxyl group on a cresol backbone, imparts the reactivity

necessary for color formation but also necessitates careful monitoring due to the potential

toxicological profiles of aromatic amines.[3] Accurate and precise quantification of 5-AC is

therefore critical for quality control in manufacturing, ensuring the safety and efficacy of final

products, and for research into its metabolic and toxicological pathways.

This comprehensive guide provides detailed analytical methodologies for the robust

quantification of 5-Amino-o-cresol. We will delve into the principles and practical execution of

High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) and Fluorescence

Detection (FLD), as well as Gas Chromatography-Mass Spectrometry (GC-MS). The protocols

are designed to be self-validating, with an emphasis on the scientific rationale behind each
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step, ensuring both technical accuracy and field-proven reliability for researchers, scientists,

and drug development professionals.

Physicochemical Properties of 5-Amino-o-cresol
A thorough understanding of the analyte's properties is fundamental to developing robust

analytical methods.

Property Value Source

Chemical Name 5-Amino-2-methylphenol

Synonyms 3-Hydroxy-4-methylaniline

CAS Number 2835-95-2 [1]

Molecular Formula C₇H₉NO [1]

Molecular Weight 123.15 g/mol [1]

Appearance
White to light yellow or dark

green crystalline powder

Melting Point 160-162 °C [1]

Solubility

Soluble in ethanol, acetone,

and ether; partially soluble in

water.

[2]

Reactivity
Prone to oxidation; reacts with

strong oxidizing agents.
[3]

High-Performance Liquid Chromatography (HPLC):
The Workhorse Technique
HPLC is the most widely employed technique for the analysis of 5-Amino-o-cresol due to its

versatility, robustness, and high resolving power. The choice of detector significantly influences

the sensitivity and selectivity of the method.
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HPLC with UV Detection: A Robust and Accessible
Protocol
This method is suitable for routine quality control and quantification in formulations where 5-AC

is present at relatively high concentrations. The principle lies in the inherent ability of the

aromatic ring in 5-AC to absorb ultraviolet light at a specific wavelength.

Causality Behind Experimental Choices:

Reversed-Phase Chromatography: A C18 column is selected for its hydrophobic stationary

phase, which effectively retains the moderately polar 5-AC from a more polar mobile phase.

Mobile Phase Composition: A mixture of acetonitrile (or methanol) and water provides the

necessary polarity to elute 5-AC. The addition of an acid, such as phosphoric acid, helps to

suppress the ionization of the phenolic hydroxyl group and the amino group, leading to better

peak shape and retention time stability.[4]

Detection Wavelength: The selection of the detection wavelength is critical for sensitivity.

While a specific λmax for 5-AC is not readily available in the provided search results, a

common wavelength for similar aromatic amines is around 280 nm.[5] It is crucial to

determine the empirical λmax by scanning a standard solution.

Experimental Workflow:
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Sample & Standard Preparation

HPLC Analysis Data Processing

Prepare Stock & Working Standards Dissolve and Dilute Sample Filter through 0.45 µm Syringe Filter

Inject Sample/StandardHPLC System with C18 Column Isocratic/Gradient Elution UV Detection (e.g., 280 nm) Obtain Chromatogram Generate Calibration Curve Quantify 5-AC in Sample

Sample Preparation & Derivatization

HPLC Analysis Data Processing & Quantification

Collect Sample (e.g., biological matrix) Solid-Phase Extraction (C18) Elute with Acetonitrile Derivatize with Fluorescamine in Borate Buffer

Inject Derivatized SampleHPLC System with C18 Column Isocratic Elution Fluorescence Detection Obtain Fluorescent Chromatogram Generate Calibration Curve Quantify 5-AC

Sample Preparation & Derivatization GC-MS Analysis

Data Processing

Sample Extraction (e.g., LLE/SPE)

Evaporate to Dryness

Derivatize with Silylating Agent (e.g., BSTFA) Inject into GC Capillary Column Separation Electron Ionization (EI) Mass Detection (Scan/SIM) Obtain Mass Spectra

Quantify using Calibration Curve

Confirm Identity via Fragmentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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